Cas no 44976-95-6 ((Z)-3-Bromo-2-phosphonooxy-prop-2-enoic acid)

• Product Name: (Z)-3-Bromo-2-phosphonooxy-prop-2-enoic acid
• CAS No: 44976-95-6
• MF: C₃H₄BrO₆P
• MW: 246.938021659851
• CID: 929757
• Update Time: 2023-08-02

(Z)-3-Bromo-2-phosphonooxy-prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• phosphoenol-3-bromopyruvate
• (Z)-3-bromo-2-phosphonooxy-prop-2-enoic acid
• (Z)-3-Bromo-2-phosphonooxy-prop-2-enoic acid

• Inchi： 1S/C3H4BrO6P/c4-1-2(3(5)6)10-11(7,8)9/h1H,(H,5,6)(H2,7,8,9)
• InChI Key： VBGFKOJASDELJL-UHFFFAOYSA-N
• SMILES： BrC=C(C(=O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 245.892887
• Monoisotopic Mass: 245.892887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 2.356
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.62